![molecular formula C15H10BrN5O5 B3830132 7-bromo-5-methyl-1H-indole-2,3-dione 3-[(2,4-dinitrophenyl)hydrazone]](/img/structure/B3830132.png)
7-bromo-5-methyl-1H-indole-2,3-dione 3-[(2,4-dinitrophenyl)hydrazone]
Overview
Description
7-bromo-5-methyl-1H-indole-2,3-dione 3-[(2,4-dinitrophenyl)hydrazone] is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as DNPH-IM, and it is a derivative of 5-methylindole-2,3-dione.
Mechanism of Action
The mechanism of action of 7-bromo-5-methyl-1H-indole-2,3-dione 3-[(2,4-dinitrophenyl)hydrazone] involves the reaction of the hydrazone group with carbonyl compounds. The resulting product is a stable adduct that can be detected using various analytical techniques such as HPLC and mass spectrometry. In the case of anticancer activity, DNPH-IM has been shown to induce cell death by inhibiting the activity of topoisomerase II.
Biochemical and Physiological Effects:
7-bromo-5-methyl-1H-indole-2,3-dione 3-[(2,4-dinitrophenyl)hydrazone] has been shown to have various biochemical and physiological effects. In environmental science, this compound has been used as a marker for oxidative stress in plants and animals. In medicinal chemistry, DNPH-IM has been shown to induce apoptosis in cancer cells and inhibit the growth of tumor cells.
Advantages and Limitations for Lab Experiments
The advantages of using 7-bromo-5-methyl-1H-indole-2,3-dione 3-[(2,4-dinitrophenyl)hydrazone] in lab experiments include its high sensitivity and selectivity for carbonyl compounds, its stability, and its ease of use. However, the limitations of using DNPH-IM include its potential toxicity and its limited solubility in certain solvents.
Future Directions
There are several future directions for the use of 7-bromo-5-methyl-1H-indole-2,3-dione 3-[(2,4-dinitrophenyl)hydrazone]. One direction is the development of new derivatives of DNPH-IM with improved properties such as increased solubility and decreased toxicity. Another direction is the application of DNPH-IM in the detection and quantification of carbonyl compounds in biological samples such as blood and urine. Additionally, the potential use of DNPH-IM in the diagnosis and treatment of various diseases such as cancer and Alzheimer's disease is an area of future research.
Scientific Research Applications
7-bromo-5-methyl-1H-indole-2,3-dione 3-[(2,4-dinitrophenyl)hydrazone] has been extensively studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and environmental science. This compound has been used as a reagent for the detection and quantification of carbonyl compounds in environmental samples. In medicinal chemistry, DNPH-IM has been used as a potential anticancer agent and as a probe for the detection of protein carbonylation.
properties
IUPAC Name |
7-bromo-3-[(2,4-dinitrophenyl)diazenyl]-5-methyl-1H-indol-2-ol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10BrN5O5/c1-7-4-9-13(10(16)5-7)17-15(22)14(9)19-18-11-3-2-8(20(23)24)6-12(11)21(25)26/h2-6,17,22H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCGDHZDRWCBICW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C(=C1)Br)NC(=C2N=NC3=C(C=C(C=C3)[N+](=O)[O-])[N+](=O)[O-])O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10BrN5O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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